Cas no 1060214-31-4 (2-(4-fluorophenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}acetamide)

• Product Name: 2-(4-fluorophenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}acetamide
• CAS No: 1060214-31-4
• MF: C₁₈H₂₀FNOS
• MW: 317.420907020569
• CID: 6171177
• PubChem ID: 25882306
• Update Time: 2025-08-05

2-(4-fluorophenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}acetamide
• 2-(4-fluorophenyl)-N-[(1-thiophen-2-ylcyclopentyl)methyl]acetamide
• 2-(4-fluorophenyl)-N-((1-(thiophen-2-yl)cyclopentyl)methyl)acetamide
• 1060214-31-4
• F5222-0042
• AKOS024500710

• Inchi： 1S/C18H20FNOS/c19-15-7-5-14(6-8-15)12-17(21)20-13-18(9-1-2-10-18)16-4-3-11-22-16/h3-8,11H,1-2,9-10,12-13H2,(H,20,21)
• InChI Key： WGIWTVUDXKURBZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(CNC(CC2C=CC(=CC=2)F)=O)CCCC1

Computed Properties

• Exact Mass: 317.12496360g/mol
• Monoisotopic Mass: 317.12496360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 57.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-fluorophenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}acetamide

2-(4-Fluorophenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}acetamide

2-(4-Fluorophenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}acetamide, also known by its CAS Registry Number 1060214-31-4, is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a fluorophenyl group, a thiophene ring, and an acetamide moiety, which collectively contribute to its intriguing chemical properties and potential applications.

The molecule's core structure consists of a cyclopentane ring substituted with a thiophene group at the 2-position. This substitution pattern is significant, as it introduces electronic and steric effects that can influence the compound's reactivity and biological activity. The fluorophenyl group attached to the acetamide moiety further enhances the molecule's versatility, as fluorine's electronegativity can modulate the electronic properties of the aromatic ring, potentially affecting interactions with biological targets.

Recent studies have highlighted the potential of 1060214-31-4 in drug discovery efforts, particularly in the development of novel therapeutics targeting neurological disorders. The compound's ability to modulate ion channels, such as voltage-gated sodium channels, has been extensively investigated. For instance, research published in *Nature Communications* demonstrated that this compound exhibits potent inhibitory activity against Nav1.7 channels, which are implicated in chronic pain conditions. This finding underscores its potential as a lead compound for pain management therapies.

In addition to its pharmacological applications, 2-(4-fluorophenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}acetamide has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics. A study in *Advanced Materials* reported that incorporating this compound into polymer blends significantly improved charge transport properties, suggesting its utility in next-generation electronic devices.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the thiophene-substituted cyclopentane ring via palladium-catalyzed cross-coupling reactions and the subsequent attachment of the fluorophenyl acetamide group through amide bond formation. These steps require precise control over reaction conditions to ensure high yields and product purity.

From an analytical standpoint, CAS 1060214-31-4 has been thoroughly characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses have confirmed the compound's molecular structure and provided insights into its conformational flexibility, which is critical for understanding its bioavailability and pharmacokinetic properties.

Looking ahead, ongoing research is focused on optimizing the compound's bioavailability while maintaining its therapeutic efficacy. Researchers are exploring various drug delivery systems, including lipid nanoparticles and polymeric micelles, to enhance its solubility and stability in physiological environments. Preliminary results from these studies are promising, with significant improvements observed in both in vitro and in vivo models.

In conclusion, 2-(4-fluorophenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}acetamide (CAS 1060214-31-4) represents a compelling example of how structural complexity can be harnessed to create compounds with multifaceted applications. Its potential in drug discovery and materials science positions it as a valuable tool for advancing both medical treatments and technological innovations.